Cas no 1823930-65-9 (3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine)

• Product Name: 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• CAS No: 1823930-65-9
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 4728000
• Update Time: 2025-10-29

3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• FCH2496444
• AX8260433

• Inchi： 1S/C7H9ClN2/c8-6-5-9-7-3-1-2-4-10(6)7/h5H,1-4H2
• InChI Key： JTGZDACUJPPSTB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine

3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS 1823930-65-9): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS 1823930-65-9) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical chemistry. This imidazopyridine derivative features a unique fused ring system with a chlorine substituent at the 3-position, making it a valuable building block for drug discovery and medicinal chemistry applications.

Recent advances in small molecule drug development have highlighted the importance of heterocyclic scaffolds like 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine. The compound's structural features allow for diverse chemical modifications, enabling researchers to explore its potential in addressing current medical challenges. With the growing interest in CNS-targeting compounds and GPCR modulators, this molecule has emerged as a promising candidate for various therapeutic applications.

The imidazo[1,2-a]pyridine core of 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is particularly noteworthy for its drug-like properties. The partially saturated ring system enhances metabolic stability compared to its aromatic counterparts, while the chlorine atom provides an excellent handle for further synthetic elaboration. These characteristics make it attractive for developing new generation pharmaceuticals with improved pharmacokinetic profiles.

In synthetic chemistry, 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine serves as a versatile intermediate. Its reactivity patterns allow for selective functionalization at multiple positions, enabling the creation of diverse compound libraries for high-throughput screening. The growing demand for fragment-based drug design approaches has further increased the relevance of such privileged scaffolds in modern drug discovery programs.

The pharmaceutical industry has shown particular interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated biological activities. While 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine itself is primarily used as a synthetic intermediate, related compounds have shown promise in targeting various disease pathways. Researchers are actively exploring its potential in developing treatments for neurological disorders, inflammatory conditions, and other therapeutic areas with high unmet medical needs.

From a chemical perspective, the tetrahydroimidazopyridine structure offers several advantages. The reduced ring system improves solubility characteristics compared to fully aromatic analogs, addressing one of the key challenges in drug development. Additionally, the presence of multiple nitrogen atoms creates opportunities for forming important molecular interactions with biological targets, which is crucial for achieving desired pharmacological effects.

The synthesis of 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine typically involves multi-step procedures starting from readily available pyridine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. These methods often employ catalytic processes to introduce the chlorine substituent with high regioselectivity.

Analytical characterization of 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets the stringent requirements for pharmaceutical applications, where purity and structural integrity are paramount. The development of robust analytical methods has been crucial for advancing research on this compound class.

In the context of current drug discovery trends, 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine aligns well with the search for novel bioisosteric replacements and scaffold hopping strategies. Its structural features offer alternatives to more common heterocycles while maintaining desirable drug-like properties. This has become particularly relevant in addressing issues of intellectual property space and developing next-generation therapeutics with improved profiles.

The safety profile of 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine has been extensively studied to meet regulatory requirements for pharmaceutical intermediates. Proper handling procedures and storage conditions have been established to ensure safe laboratory use. These protocols reflect the chemical industry's commitment to responsible research practices and environmental stewardship.

Looking forward, the applications of 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine are expected to expand as researchers uncover new synthetic methodologies and biological activities. The compound's versatility positions it as a valuable tool in addressing current challenges in medicinal chemistry, particularly in the development of targeted therapies and personalized medicine approaches.

Market analysts predict growing demand for specialized heterocyclic compounds like 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, driven by increased pharmaceutical R&D investment and the need for novel chemical entities. This trend underscores the importance of continued innovation in synthetic chemistry to meet the evolving needs of drug discovery programs worldwide.

For researchers working with 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, access to reliable synthetic protocols and characterization data remains crucial. The scientific community continues to share improved methods through peer-reviewed literature, contributing to the collective knowledge base. This collaborative approach accelerates progress in utilizing this compound class for therapeutic development.

In conclusion, 3-Chloro-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS 1823930-65-9) represents a significant compound in modern pharmaceutical research. Its unique structural features, synthetic versatility, and potential biological applications make it an important focus area for medicinal chemists. As drug discovery challenges become more complex, such specialized heterocyclic compounds will likely play an increasingly vital role in developing innovative therapeutic solutions.